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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

Technical Support Center: Bromo(2H3)methane
This technical support center provides guidance for researchers, scientists, and drug

development professionals on handling the volatile compound Bromo(2H3)methane in

experimental setups.

Frequently Asked Questions (FAQs)
Q1: What are the key physical properties of Bromo(2H3)methane that I should be aware of?

Bromo(2H3)methane, also known as deuterated methyl bromide, is a highly volatile

compound due to its low boiling point. Its physical properties are critical to consider for

experimental design and handling.

Summary of Physical Properties:
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Property Value

Molecular Formula CBrD₃[1]

Molecular Weight 97.915 g/mol [1]

Boiling Point 3.836 °C at 760 mmHg[1]

Melting Point -94 °C[1]

Vapor Pressure 1420 mm Hg at 20 °C[1]

Density 1.682 g/cm³[1]

Q2: How should I properly store Bromo(2H3)methane to minimize loss due to volatility?

Due to its high volatility, proper storage is crucial. It is recommended to store

Bromo(2H3)methane at low temperatures, such as in a refrigerator or freezer at –20°C, to

minimize evaporation.[2] The container should be tightly sealed and stored in a well-ventilated

area. For long-term storage, amber vials are recommended to prevent photodegradation.[2]

Q3: What are the primary safety concerns when working with Bromo(2H3)methane?

Bromo(2H3)methane is toxic if swallowed or inhaled.[3] It can also cause skin and serious eye

irritation.[3] Due to its high vapor pressure, there is a significant risk of inhalation exposure. All

handling should be conducted in a well-ventilated fume hood, and appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Q4: Can I use Bromo(2H3)methane on an inert gas line (e.g., Schlenk line)?

Yes, but with caution. Because of its volatility, the compound can easily enter the inert gas

manifold and potentially contaminate other reactions connected to the same line.[4] It is

advisable to isolate the reaction flask containing Bromo(2H3)methane from the main gas line

or to thoroughly purge the line with inert gas after the transfer is complete.[4]

Troubleshooting Guide
Problem 1: I am experiencing significant loss of Bromo(2H3)methane during solvent removal.
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Cause: The high volatility of Bromo(2H3)methane makes it susceptible to evaporation under

reduced pressure, such as with a rotary evaporator.

Solution:

Avoid High Vacuum: Do not use a high vacuum line to remove the solvent.[4]

Reduce Vacuum Strength: If using a rotary evaporator, reduce the vacuum strength as much

as possible.[4]

Alternative Methods: Consider alternative methods for solvent removal that do not require

high vacuum, such as distillation at atmospheric pressure using a distillation head or using a

Kugelrohr apparatus.[4]

Problem 2: My reaction yield is lower than expected, and I suspect loss of the reagent.

Cause: At elevated reaction temperatures, the volatile Bromo(2H3)methane can escape from

the reaction vessel.

Solution:

Use a Condenser: For reactions at or above the boiling point of Bromo(2H3)methane, use a

high-efficiency condenser, such as a Vigreux condenser, to reflux the reagent back into the

reaction mixture.[4]

Sealed-Tube Reactions: For reactions requiring higher temperatures, consider using a

sealed-tube apparatus to prevent the escape of the volatile reagent.[4]

Problem 3: I am observing inconsistent results in my kinetic isotope effect studies.

Cause: Isotopic scrambling or contamination can lead to inaccurate results.

Solution:

Anhydrous Conditions: Ensure that all solvents and reagents are anhydrous to prevent

isotopic exchange with protic solvents.[2]
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Proper Storage: Store the Bromo(2H3)methane in a tightly sealed container at low

temperature to prevent degradation and isotopic scrambling.[2]

Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to

prevent side reactions and contamination.

Experimental Protocols
Protocol: Performing a Reaction at Elevated Temperature with Bromo(2H3)methane

This protocol outlines the general steps for conducting a reaction above the boiling point of

Bromo(2H3)methane, ensuring minimal loss of the volatile reagent.

Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of

inert gas to maintain anhydrous conditions.

Apparatus Setup:

Assemble a round-bottom flask with a magnetic stir bar.

Attach a high-efficiency condenser (e.g., Vigreux or Allihn) to the flask.

Connect the top of the condenser to an inert gas line with a bubbler to maintain a positive

pressure of inert gas.

Reagent Addition:

Add the non-volatile reagents and solvent to the reaction flask.

Cool the flask in an ice bath (0 °C) to minimize the vapor pressure of

Bromo(2H3)methane before its addition.

Carefully add the required amount of Bromo(2H3)methane to the cooled reaction mixture

via syringe.

Reaction Execution:
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Once the addition is complete, slowly bring the reaction mixture to the desired temperature

using a temperature-controlled heating mantle.

Ensure a steady flow of coolant through the condenser throughout the reaction.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-

MS).

Workup:

Upon completion, cool the reaction mixture to room temperature before dismantling the

apparatus.

Proceed with the appropriate workup procedure, keeping in mind the volatility of any

remaining Bromo(2H3)methane.

Visualizations
Caption: Experimental workflow for handling volatile Bromo(2H3)methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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